![molecular formula C12H9N3S B1453201 2-[(4-Aminophenyl)sulfanyl]nicotinonitrile CAS No. 1221791-63-4](/img/structure/B1453201.png)
2-[(4-Aminophenyl)sulfanyl]nicotinonitrile
Overview
Description
“2-[(4-Aminophenyl)sulfanyl]nicotinonitrile” is a chemical compound with the molecular formula C12H9N3S . It has an average mass of 227.285 Da and a monoisotopic mass of 227.051712 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom .Scientific Research Applications
Structural Analysis
- The structural properties of nicotinonitrile derivatives, including their dihedral angles and hydrogen bonding patterns, have been studied extensively. For example, Suwunwong et al. (2013) analyzed the structure of a nicotinonitrile derivative, highlighting its crystal formation and intermolecular interactions (Suwunwong, Chantrapromma, Quah, & Fun, 2013).
Corrosion Inhibition
- Nicotinonitriles have been investigated as corrosion inhibitors. Singh et al. (2016) explored the use of nicotinonitriles for protecting mild steel in hydrochloric acid, finding significant inhibition efficiencies (Singh, Makowska-Janusik, Slovenský, & Quraishi, 2016).
- Ansari et al. (2015) also examined pyridine derivatives as corrosion inhibitors for N80 steel, emphasizing their adsorption and inhibitory effects (Ansari, Quraishi, & Singh, 2015).
Antimicrobial Activities
- Behalo (2008) synthesized 2-Amino-(6-phenoxathiin-2-yl)-4-phenyl-nicotinonitrile and tested its antibacterial and antifungal activities, reporting promising results (Behalo, 2008).
Synthesis and Anticancer Assessment
- The synthesis of various 2-amino nicotinonitrile derivatives has been conducted with potential applications in cancer treatment. Mansour et al. (2021) discussed the synthesis of these derivatives and their anticancer properties (Mansour, Sayed, Marzouk, & Shaban, 2021).
Environmental and Biological Applications
- Challa et al. (2021) explored the use of 2-amino nicotinonitrile derivatives as potential inhibitors of SIRT1, a protein associated with aging and metabolism, indicating their biological significance (Challa, Katari, Nallanchakravarthula, Nayakanti, Kapavarapu, & Pal, 2021).
properties
IUPAC Name |
2-(4-aminophenyl)sulfanylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3S/c13-8-9-2-1-7-15-12(9)16-11-5-3-10(14)4-6-11/h1-7H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UODGQJKMSMHVDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)SC2=CC=C(C=C2)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901247371 |
Source
|
| Record name | 2-[(4-Aminophenyl)thio]-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901247371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1221791-63-4 |
Source
|
| Record name | 2-[(4-Aminophenyl)thio]-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221791-63-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[(4-Aminophenyl)thio]-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901247371 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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